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Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612

This guide provides essential safety and logistical information for the handling and disposal of
Antimony-125 (12°Sb), tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to mitigate the dual chemical and
radiological risks associated with this isotope.

Hazard Summary for Antimony-125

Antimony-125 is a radioisotope that presents both chemical and radiological hazards. As a
heavy metal, antimony can be toxic if inhaled or ingested. As a radionuclide, it emits beta and
gamma radiation, requiring specific precautions to prevent unnecessary radiation exposure.
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Property Value Citation
Half-Life 2.759 years [1]
Decay Mode Beta (3~) Emission [1][2]

Primary Emissions

Beta (B~) Particles and o
Gamma (y) Rays

Max. Beta Energy

0.767 MeV 2]

Principal Gamma Energies

428 keV (30%), 601 keV

[3]
(18%), 636 keV (11%)

Specific Gamma Ray Constant

0.38 R-m?/Ci-hr [4]

Annual Limit on Intake (ALI)

500 pCi (Inhalation), 2000 pCi

(Ingestion) 3]

Primary Chemical Hazards

Irritation to skin, eyes, and

respiratory tract.

Personal Protective Equipment (PPE)

A combination of standard chemical PPE and radiological protection is mandatory when

handling Antimony-125.
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PPE Category Item Specification and Purpose

Standard laboratory coat to
Body Protection Lab Coat prevent contamination of

personal clothing.

Double-gloving is

recommended. Inspect gloves
Hand Protection Nitrile Gloves for tears and replace them

frequently to prevent skin

contamination.

Wear chemical splash goggles
Eye Protection Safety Goggles to protect against splashes of

radioactive solutions.

Required for handling 5 mCi or

) Whole-body and Finger-ring more, or 1 mCi amounts
Dosimetry ) . .
Dosimeters weekly, to monitor radiation
dose.[3]
Required if there is a risk of
Respiratory Protection Dust Mask / Respirator generating airborne dust or

aerosols containing antimony.

Operational Plan: Step-by-Step Guidance

Adherence to a strict operational workflow is critical to ensure safety. The following steps
outline the process from preparation to post-procedure cleanup.

3.1. Preparation and Engineering Controls

o Designated Work Area: All work with Antimony-125 must be conducted in a designated and
properly labeled radioactive materials area.

o Ventilation: Handle all unsealed sources of Antimony-125 in a certified chemical fume hood
to prevent inhalation of any airborne contaminants.

» Shielding:
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o Beta Shielding: Use low-Z materials like plastic (1.7 mm thickness will absorb all beta
emissions) or acrylic to shield against beta particles.[3] This minimizes the production of
Bremsstrahlung (braking radiation).

o Gamma Shielding: Place lead shielding around the beta shield to attenuate gamma rays. A
thickness of 1.5 cm of lead will reduce the gamma dose rate by approximately 90%.[3]

o Radiation Survey: Before starting work, perform a background radiation survey of the work
area with an appropriate survey meter (e.g., a Geiger-Muller counter with a pancake probe
or a sodium iodide detector).[3]

o Gather Materials: Assemble all necessary equipment, including shielded containers for the
stock vial and waste, remote handling tools (tongs), and decontamination supplies, before
introducing the radioactive material to the work area.

3.2. Safe Handling Procedures
e Don PPE: Put on all required personal protective equipment as listed in the table above.

e Handle with Care: Use tongs and other remote handling tools to maximize the distance
between your body and the radioactive source.

e Prevent Contamination: Cover work surfaces with absorbent, plastic-backed paper. Change
gloves frequently, especially if you suspect they have become contaminated.

¢ Monitor Continuously: Keep a survey meter nearby and perform periodic surveys of your
hands, clothing, and the work area during the procedure to detect any contamination
promptly.

3.3. Post-Procedure Actions

o Waste Segregation: Securely close and label all waste containers. Segregate radioactive
waste according to its form (dry solid, liquid, sharps) and half-life.

e Area Decontamination: Clean the work area thoroughly.

e Final Survey: Conduct a final, detailed survey of the work area, equipment, and yourself to
ensure no residual contamination is present. Document the results of the survey.
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 Remove PPE: Remove PPE in the correct order (gloves first, then lab coat, then goggles) to
avoid cross-contamination. Wash hands thoroughly after removing all PPE.

Disposal Plan

Radioactive waste disposal must comply with institutional and regulatory requirements. Always
consult with your institution's Radiation Safety Officer (RSO) for specific procedures.

o Waste Segregation:

o Dry Solid Waste: Items such as gloves, absorbent paper, and plasticware should be
placed in a designated, shielded, and clearly labeled radioactive waste container.

o Liquid Waste: Aqueous radioactive liquid waste should be stored in a labeled, sealed, and
secondarily contained vessel. Do not mix with organic solvents unless specified by your
RSO.

o Sharps Waste: Needles, syringes, and other sharps must be placed in a puncture-proof
container specifically designated for radioactive sharps.

o Labeling: All radioactive waste containers must be clearly labeled with the "Caution,
Radioactive Material" symbol, the isotope (12°Sb), the activity level, the date, and the
chemical form.

» Storage: Store waste in a designated and shielded area away from high-traffic locations until
it is collected by the institutional waste management service.

» Collection: Follow your institution's protocol for requesting a radioactive waste pickup.
Complete all required paperwork accurately.

Emergency Procedures

5.1. Minor Spills (Low volume, contained on absorbent paper)
» Notify: Inform others in the immediate area.

» Contain: Use absorbent paper to prevent the spill from spreading.
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o Clean: Wearing appropriate PPE, clean the area from the outer edge of the spill inward.
Place all contaminated materials in a radioactive waste bag.

e Survey: Survey the area, your hands, and your clothing for contamination.
e Report: Report the incident to the RSO.

5.2. Major Spills (Higher volume, spread over a larger area)

Evacuate: Alert all personnel to evacuate the immediate area.

Isolate: Secure the area to prevent entry.

Notify: Contact the institutional RSO immediately.

Decontaminate Personnel: If you are contaminated, remove contaminated clothing and wash
the affected skin area with mild soap and lukewarm water.

Workflow for Handling Antimony-125
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Workflow for Handling Antimony-125

1. Preparation Phase

Designate & Prepare Work Area

Set Up Beta & Gamma Shielding

Conduct Background Survey

Gather All Materials

2. Handli‘?g Phase

Don All Required PPE

Handle 12°Sh with Remote Tools

Continuously Monitor for Contamination

3. Post-Haq;inng Phase

Segregate & Secure Waste

\ 4

Decontaminate Work Area

\ 4

Conduct Final Survey

\ 4

Remove PPE & Wash Hands

4. Dispoiral Phase
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Store in Shielded Area

Request Waste Pickup
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Caption: Logical workflow for handling Antimony-125 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Antimony-125]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081612#personal-protective-equipment-for-handling-
antimony-125]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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